(Penta-2,4-dien-1-yl)benzene

• Molecular Formula: C11H12
• Molecular Weight: 144.21 g/mol
• IUPAC Name: penta-2,4-dienylbenzene
• InChI: InChI=1S/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h2-7,9-10H,1,8H2
• InChI Key: XIKDQDXWYVAHNF-UHFFFAOYSA-N
• Canonical SMILES: C=CC=CCC1=CC=CC=C1
• CAS No.: 91166-39-1

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Penta-2,4-dien-1-yl)benzene typically involves the reaction of benzene with penta-2,4-diyne. One common method is the electrophilic aromatic substitution reaction, where benzene reacts with an electrophile to form the desired product. The reaction conditions often include the use of a catalyst such as aluminum chloride (AlCl3) and a solvent like dichloromethane (CH2Cl2) to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This may include the use of continuous flow reactors and advanced purification techniques such as distillation and chromatography.

Chemical Reactions Analysis

Types of Reactions

(Penta-2,4-dien-1-yl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) to form carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) to form alkanes.

Substitution: Electrophilic substitution reactions can occur, where the penta-2,4-dien-1-yl group is replaced by other substituents such as halogens or nitro groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an aqueous solution.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogens (e.g., bromine, chlorine) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alkanes.

Substitution: Halogenated or nitro-substituted benzene derivatives.

Scientific Research Applications

(Penta-2,4-dien-1-yl)benzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of (Penta-2,4-dien-1-yl)benzene involves its interaction with various molecular targets. For example, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The compound’s conjugated diene structure allows it to participate in electron transfer reactions, which can affect cellular processes .

Comparison with Similar Compounds

Similar Compounds

Hexa-2,4-diyn-1-ylbenzene: Similar structure but with an additional triple bond.

Cyclopenta-2,4-dien-1-one: Contains a cyclopentadienone ring instead of a benzene ring.

Uniqueness

(Penta-2,4-dien-1-yl)benzene is unique due to its conjugated diene structure, which imparts distinct chemical reactivity and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial applications.